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Executive Summary

Beryllium-10 (1°Be) is a long-lived cosmogenic radionuclide with significant applications in the
earth sciences, astrophysics, and environmental monitoring. A precise and accurate
determination of its half-life is fundamental to the reliability of dating techniques such as
surface exposure dating and the analysis of ice cores and marine sediments. This document
provides a comprehensive overview of the currently accepted half-life of Beryllium-10, details
the sophisticated experimental protocols used for its determination, and presents its nuclear
decay pathway. Recent measurements have converged on a value with significantly reduced
uncertainty, enhancing the robustness of chronological studies that rely on this isotope.

Half-Life of Beryllium-10: Current Values

The half-life of Beryllium-10 has been the subject of several key studies over the years, with
recent measurements providing a more precise and consistent value. Earlier determinations
showed a notable scatter, ranging from approximately 1.3 to 1.6 million years.[1] However, two
independent, concurrent studies in 2010 significantly narrowed this uncertainty. These studies,
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by Korschinek et al. and Chmeleff et al., yielded nearly identical results. Their weighted mean is
now the widely recommended value for the half-life of 1°Be.[1][2][3][4]

A summary of various reported half-life values is presented in the table below.

Half-Life (in .
. . Experimental
Millions of Years, Uncertainty (Ma) Reference
Method(s)
Ma)
Weighted mean of
Korschinek et al.
1.387 +0.012 [2][3][5]
(2010) and Chmeleff
et al. (2010)
HI-ERD and Liquid Korschinek et al.
1.388 +0.018 o _
Scintillation Counting (2010)[2][3]
MC-ICP-MS and
o o Chmeleff et al. (2010)
1.386 +0.016 Liquid Scintillation
. [1][2]
Counting
1.39 - (Rounded value) [6]
Liquid Scintillation
1.52 +0.05 _ [7]
Counting
(Older accepted
1.51 +0.04 [8]
value)

Experimental Protocols for Half-Life Determination

The accurate determination of the half-life of 1°Be relies on two primary measurements: the
number of 1°Be atoms in a given sample and the activity (rate of decay) of that same sample.
The half-life (hgcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-
inserted">

T, T1/2

) is then calculated using the decay law equation. The methodologies employed in the pivotal
2010 studies are outlined below.
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Master Solution Preparation and Isotope Dilution

The foundation of these experiments was the creation of a highly enriched 1°Be master
solution.[2][3] To precisely determine the concentration of 1°Be atoms, a series of isotope
dilutions were prepared. This involved taking aliquots of the 1°Be master solution and spiking
them with known masses of the stable isotope, Beryllium-9 (°Be).[2][3][9] This creates a set of
solutions with varying but precisely known °Be additions.

Determination of Isotopic Ratio (*°Be/°Be)

Measuring the 1°Be/°Be atom ratio with high accuracy is critical and has been a source of
uncertainty in past experiments due to mass fractionation in conventional mass spectrometers.
[1] The two key studies employed different, advanced techniques to overcome this challenge.

The Korschinek et al. (2010) study utilized HI-ERD for the first time for this purpose.[2][3][4]

 Principle: A high-energy heavy ion beam is directed at the sample target. The incident ions
elastically scatter off the nuclei in the sample. The recoiling isotopes (°Be and 1°Be) are
ejected from the sample and identified by an energy-loss detector.[10]

e Protocol Workflow:

o Aliquots from the isotope dilution series were deposited onto silicon wafers to create thin,
uniform targets.[10]

o The targets were bombarded with a high-energy ion beam.

o A detector system, similar to those used in Accelerator Mass Spectrometry (AMS),
measured the energy loss and total energy of the recoiling beryllium isotopes.[10]

o This allows for the unambiguous separation and counting of °Be and °Be atoms, yielding
a precise isotopic ratio that is not subject to the same mass fractionation issues as other
methods.[2][3]

o A least-squares fit to the data from the dilution series was used to calculate the initial 1°Be
concentration in the master solution.[2][3]

The Chmeleff et al. (2010) study employed MC-ICP-MS to determine the isotopic ratios.[11][9]
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e Principle: This technique uses an inductively coupled plasma to ionize the sample. The ions
are then passed through a magnetic sector mass spectrometer that separates them based
on their mass-to-charge ratio. Multiple detectors (Faraday cups) simultaneously collect the
ion beams of different isotopes, allowing for very precise ratio measurements.

¢ Protocol Workflow:

[e]

The prepared isotope dilution solutions were introduced into the ICP-MS system.

o The instrument was calibrated to correct for mass discrimination by analyzing samples of
other elements with known isotopic ratios to establish a mass fractionation relationship.
[10]

o The 1°Be/°Be ratios were measured for each solution in the dilution series.

o The initial concentration of 1°Be in the master solution was determined by isotope dilution
analysis from the measured ratios.[9]

Specific Activity Measurement

With the concentration of 1°Be atoms accurately determined, the next step was to measure the
specific activity of the master solution. Both studies used Liquid Scintillation Counting (LSC) for
this purpose.[2][3][11][9]

e Principle: An aliquot of the radioactive sample is mixed with a scintillation cocktail. The beta
particles emitted by 1°Be during its decay transfer energy to solvent molecules in the cocktail,
which in turn excites fluor molecules. As the fluors de-excite, they emit photons of light
(scintillations). Photomultiplier tubes detect these light flashes, converting them into electrical
pulses that are counted. The pulse rate is directly proportional to the radioactivity of the
sample.

e Protocol Workflow:

o A precise volume of the 1°Be master solution was mixed with a scintillation cocktail in a
vial.
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o To minimize the risk of 1°Be adsorbing to the glass walls of the vials, which would affect
counting efficiency, the vials were pre-coated with a °Be solution.[11]

o The vials were placed in a liquid scintillation counter to measure the decay events over a
sufficient period to achieve high statistical precision.

o The CIEMAT/NIST efficiency tracing method was used for accurate calibration, ensuring
the conversion from counts per minute to absolute activity (in Becquerels) was reliable.[11]

Decay Pathway of Beryllium-10

Beryllium-10 undergoes beta-minus (~) decay, transforming into the stable isotope Boron-10
(*°B). In this process, a neutron within the 1°Be nucleus is converted into a proton, and a high-
energy electron (beta particle) and an electron antineutrino are emitted.[6]

The nuclear equation for this decay is: 1°Be — 1°B + e~ + ve
The maximum energy released during this decay is 556.0 keV.

Below is a diagram illustrating the decay pathway of Beryllium-10.

Beta-Minus (3~) Decay
Half-Life: 1.387 + 0.012 Ma

Emits:
Electron (e-) Boron-10 (*°B)

Antineutrino (ve) Protons: 5
Neutrons: 5
(Stable)

Beryllium-10 (°Be)

Protons: 4
Neutrons: 6

Click to download full resolution via product page

Caption: Beta decay pathway of Beryllium-10 to the stable Boron-10 isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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